Cas no 54256-47-2 (1-octyl-1,4-diazepane)
1-octyl-1,4-diazepane structure
Product Name:1-octyl-1,4-diazepane
CAS No:54256-47-2
MF:C13H28N2
MW:212.374823570251
MDL:MFCD11197808
CID:940296
PubChem ID:304602
Update Time:2025-04-19
1-octyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-octyl-1,4-diazepane
- AC1L75CB
- NSC197218
- NSC-197218
- SCHEMBL24872297
- 54256-47-2
- DTXSID90307954
- MFCD11197808
-
- MDL: MFCD11197808
- Inchi: 1S/C13H28N2/c1-2-3-4-5-6-7-11-15-12-8-9-14-10-13-15/h14H,2-13H2,1H3
- InChI Key: QWPYZFDONNNPSU-UHFFFAOYSA-N
- SMILES: N1(CCNCCC1)CCCCCCCC
Computed Properties
- Exact Mass: 212.22544
- Monoisotopic Mass: 212.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
- LogP: 2.90890
1-octyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423352-1 g |
1-Octyl-1,4-diazepane |
54256-47-2 | 1 g |
€616.10 | 2023-07-18 | ||
| abcr | AB423352-5 g |
1-Octyl-1,4-diazepane |
54256-47-2 | 5 g |
€1,106.00 | 2023-07-18 | ||
| abcr | AB423352-1g |
1-Octyl-1,4-diazepane; . |
54256-47-2 | 1g |
€616.10 | 2025-04-18 | ||
| abcr | AB423352-5g |
1-Octyl-1,4-diazepane; . |
54256-47-2 | 5g |
€1106.00 | 2025-04-18 | ||
| abcr | AB423352-10g |
1-Octyl-1,4-diazepane; . |
54256-47-2 | 10g |
€1553.30 | 2025-04-18 | ||
| A2B Chem LLC | AJ26925-1g |
1-octyl-1,4-diazepane |
54256-47-2 | 95+% | 1g |
$1067.00 | 2024-04-19 | |
| A2B Chem LLC | AJ26925-2g |
1-octyl-1,4-diazepane |
54256-47-2 | 95+% | 2g |
$1370.00 | 2024-04-19 | |
| A2B Chem LLC | AJ26925-5g |
1-octyl-1,4-diazepane |
54256-47-2 | 95+% | 5g |
$1843.00 | 2024-04-19 | |
| A2B Chem LLC | AJ26925-10g |
1-octyl-1,4-diazepane |
54256-47-2 | 95+% | 10g |
$2552.00 | 2024-04-19 | |
| A2B Chem LLC | AJ26925-25g |
1-octyl-1,4-diazepane |
54256-47-2 | 95+% | 25g |
$3497.00 | 2024-04-19 |
1-octyl-1,4-diazepane Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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